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Compound of Interest

Compound Name: Sardomozide

Cat. No.: B129549 Get Quote

This document provides crucial safety and logistical information for the proper handling and

disposal of Sardomozide, a potent S-adenosylmethionine decarboxylase (SAMDC) inhibitor

used in biomedical research. Adherence to these procedures is vital to ensure personnel safety

and environmental compliance. Sardomozide is intended for research use only and should be

handled by trained professionals in a laboratory setting.

Chemical and Physical Properties
Sardomozide is a methylglyoxal-bis(guanylhydrazone) (MGBG) derivative with potential

antineoplastic and antiviral properties.[1] It is typically available as a free base or as a

dihydrochloride salt, which generally has greater water solubility and stability.[2]
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Property Sardomozide (Free Base)
Sardomozide
Dihydrochloride

Synonyms CGP 48664, SAM-486A CGP 48664A

CAS Number 149400-88-4[1][3] 138794-73-7[4]

Molecular Formula C₁₁H₁₄N₆ C₁₁H₁₄N₆ • 2HCl

Molecular Weight 230.27 g/mol 303.19 g/mol

Appearance Solid White to off-white solid powder

Solubility Soluble in DMSO
Water (8 mg/mL), DMSO (60

mg/mL), Insoluble in Ethanol

Storage Store at -20°C
Store powder at -20°C for up

to 3 years

Stability

Stable for several weeks at

room temperature during

shipping. Stock solutions

stable for months at -20°C or

up to 6 months at -80°C.

Stable for ≥ 4 years at -20°C.

Mechanism of Action: S-adenosylmethionine
Decarboxylase (SAMDC) Inhibition
Sardomozide functions by inhibiting S-adenosylmethionine decarboxylase (SAMDC), a critical

enzyme in the biosynthesis of polyamines like spermidine and spermine. These polyamines are

essential for cell division and differentiation. By blocking SAMDC, Sardomozide depletes

intracellular polyamines, thereby interfering with cell growth, which is the basis of its

antiproliferative and potential antitumor activity.
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Sardomozide's inhibitory action on the SAMDC enzyme.

Mandatory Safety and Handling Protocols
Given its biological potency, Sardomozide must be handled as a hazardous chemical. All

procedures must be conducted by trained personnel familiar with laboratory safety practices.

Required Personal Protective Equipment (PPE):

Gloves: Chemical-resistant nitrile gloves.

Eye Protection: Safety glasses with side shields or chemical splash goggles.
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Lab Coat: A standard laboratory coat must be worn at all times.

Respiratory Protection: Use within a certified chemical fume hood to avoid inhalation of dust

or aerosols.

Engineering Controls:

Always handle solid Sardomozide and prepare solutions in a certified chemical fume hood.

Ensure a safety shower and eyewash station are readily accessible.

Sardomozide Disposal Workflow
Under no circumstances should Sardomozide or its waste be disposed of via standard trash or

sanitary sewer systems. All waste is considered hazardous chemical waste and must be

managed through your institution's Environmental Health and Safety (EHS) department.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b129549?utm_src=pdf-body
https://www.benchchem.com/product/b129549?utm_src=pdf-body
https://www.benchchem.com/product/b129549?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129549?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Segregation

Containment & Labeling

Sardomozide Waste Generated
(Solid, Liquid, Contaminated Materials)

Unused/Expired
Solid Sardomozide

Sardomozide Solutions
(e.g., in DMSO, water)

Contaminated Labware
(Gloves, tips, vials)

1. Place in original or compatible,
sealed container.

2. Collect in a compatible, sealed,
leak-proof container.

3. Double-bag in clear bags
inside a labeled rigid container.

Label all containers clearly:
'HAZARDOUS WASTE - SARDOMOZIDE'

List all constituents & concentrations.

Store segregated waste in a designated
Satellite Accumulation Area (SAA).

Use secondary containment.

Request waste pickup from
Institutional EHS Department.

Click to download full resolution via product page

Decision workflow for proper Sardomozide waste disposal.

Step-by-Step Disposal Procedures
The following protocols are based on standard guidelines for hazardous chemical waste

disposal in a research setting. Always follow your institution's specific EHS procedures.

Protocol 1: Disposal of Unused or Expired Solid Sardomozide

Do Not Open: If the container is unopened and in its original packaging, leave it sealed.
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Labeling: If not already present, affix a "Hazardous Waste" label to the container. Write

"Sardomozide" and the quantity.

Segregation: Store the container in a designated Satellite Accumulation Area (SAA) for solid

chemical waste, away from incompatible materials.

Pickup: Arrange for collection by your institution's EHS department.

Protocol 2: Disposal of Sardomozide Solutions (Aqueous or Solvent)

Waste Container: Designate a dedicated, chemically compatible (e.g., glass or polyethylene

for DMSO solutions), and clearly labeled hazardous waste container with a screw-top lid.

Labeling: Label the container "HAZARDOUS WASTE" and list all components, including

"Sardomozide," all solvents (e.g., DMSO, water), and their approximate percentages.

Collection: As waste solutions are generated, pour them carefully into the designated waste

container inside a chemical fume hood.

Storage: Keep the waste container tightly sealed when not in use. Store it in secondary

containment (e.g., a plastic tub) within a designated SAA.

Pickup: Once the container is 90% full, schedule a pickup with your EHS department.

Protocol 3: Disposal of Contaminated Lab Debris This includes items such as gloves, pipette

tips, empty vials, and bench paper with trace contamination.

Collection: Collect all chemically contaminated solid debris in a dedicated container lined

with a clear plastic bag. Do not use biohazard bags.

Sharps: Any contaminated sharps (needles, razor blades) must be placed in a designated,

puncture-resistant sharps container labeled for chemically contaminated sharps.

Labeling: Clearly label the outer container or bag "HAZARDOUS WASTE" and specify "Solid

Debris Contaminated with Sardomozide."

Storage: Keep the container sealed. Store in the SAA.
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Pickup: Arrange for collection by EHS. Do not dispose of this waste in the regular or

biomedical trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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